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Compound of Interest

Compound Name: Diphenylmethane-d2

Cat. No.: B13828878

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diphenylmethane-d2
(CAS: 3947-98-6), a deuterated analogue of Diphenylmethane. While this document
incorporates data specific to the deuterated form where available, much of the safety
information is extrapolated from the well-documented non-deuterated parent compound,
Diphenylmethane (CAS: 101-81-5), due to their structural and chemical similarities.

Chemical and Physical Properties

Diphenylmethane-d2, also known as Benzylphenyl-d2, is a stable isotope-labeled aromatic
compound.[1] Its physical and chemical properties are crucial for understanding its behavior
and for implementing appropriate safety measures.
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Property Value Source
Molecular Formula C13H10D2 [2]
Molecular Weight 170.25 g/mol [2]

Colorless to white crystalline
Appearance ) ) [3114]
solid or colorless oll

Melting Point 22t024°C (7210 75 °F) [3][4]
Boiling Point 264 °C (507 °F) [31[4]
Density 1.006 g/mL [3114]
Solubility in Water 14 mg/L [3][4]
Flash Point > 110 °C (230 °F) [4]

Auto-ignition Temperature 485 °C (905 °F) [51[6]

Hazard Identification and Classification

Diphenylmethane-d2 is not extensively classified under GHS, and much of the hazard
information is derived from its non-deuterated form. It is generally considered to have low acute
toxicity but may pose irritation hazards.
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Hazard

Classification

Precautionary Statements

Acute Toxicity (Oral)

Not classified as acutely toxic.

LD50 oral rat: 2250 mg/kg for

Diphenylmethane.

Call a poison center or doctor if

you feel unwell.[5]

Skin Corrosion/Irritation

Not classified. May cause

slight irritation.

Wash skin with plenty of water.

[5]

Serious Eye Damage/Irritation

Not classified. May cause

slight irritation.

Rinse eyes with water as a

precaution.[5]

Respiratory or Skin

Sensitization

Not classified.

Avoid breathing
dust/fume/gas/mist/vapors/spr

ay.[7]

Environmental Hazards

Very toxic to aquatic life with
long-lasting effects (for

Diphenylmethane).

Avoid release to the

environment.[8]

First-Aid Measures

Prompt and appropriate first-aid measures are essential in case of accidental exposure.
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention if

symptoms persist.[2][7][9]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing and shoes.[2][9][10] If irritation persists,

seek medical attention.[8]

Eye Contact

Rinse cautiously with plenty of water for at least
15 minutes, also under the eyelids.[2][9]
Remove contact lenses if present and easy to
do. Seek medical attention.[9][10]

Ingestion

Do NOT induce vomiting.[9] Rinse mouth with
water.[2] Never give anything by mouth to an
unconscious person.[2][9] Call a physician or

poison control center immediately.[5]

Firefighting Measures

Diphenylmethane-d2 is a combustible solid with a high flash point.

Aspect

Guideline

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2][5][9]

Specific Hazards

Thermal decomposition can lead to the release
of irritating gases and vapors, including carbon

monoxide and carbon dioxide.[8][9]

Protective Equipment

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear.[2][5][8][9][11]
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Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.

Aspect Guideline

Use personal protective equipment.[2][7] Ensure
Personal Precautions adequate ventilation.[2][7] Avoid dust formation.

[2][7] Evacuate personnel to safe areas.[2][7]

Prevent further leakage or spillage if safe to do
Environmental Precautions s0.[7] Do not let the product enter drains.[12]

Avoid release to the environment.[5]

Mechanically recover the product.[5] Sweep up
and shovel into suitable containers for disposal.

Methods for Cleaning Up [8] Absorb spill with inert material (e.g., sand,
vermiculite) and place in a suitable container.
[10][13]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the
compound and ensuring laboratory safety.

Aspect Guideline

Handle in a well-ventilated place.[7][14] Wear
suitable protective clothing, gloves, and
eye/face protection.[7][14] Avoid contact with
skin and eyes.[7][10][14] Avoid formation of dust
and aerosols.[7][14] Wash hands thoroughly
after handling.[5][10]

Safe Handling

Store in a cool, dry, and well-ventilated area.[5]
N [8][11] Keep the container tightly closed.[8][10]
Storage Conditions ) ) ]
[11] Store away from incompatible materials

such as strong oxidizing agents.[8]
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Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Control Parameter

Guideline

Engineering Controls

Use in a well-ventilated area, preferably within a
chemical fume hood.[10][13] Ensure eyewash
stations and safety showers are close to the
workstation.[10][11]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.[8][11]

Skin Protection

Wear appropriate protective gloves (e.g., Butyl
rubber, Viton®, or nitrile rubber for splash
protection) and clothing to prevent skin
exposure.[13][15]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA-approved
respirator.[11][16]

Stability and Reactivity
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Aspect

Guideline

Reactivity

The product is non-reactive under normal

conditions of use, storage, and transport.[5]

Chemical Stability

Stable under normal conditions.[5]

Possibility of Hazardous Reactions

No dangerous reactions are known under

normal conditions of use.[5]

Conditions to Avoid

Incompatible products.[8]

Incompatible Materials

Strong oxidizing agents.[6][8]

Hazardous Decomposition Products

Under normal conditions of storage and use,
hazardous decomposition products should not
be produced.[5] Thermal decomposition can
release irritating gases and vapors, including

carbon monoxide and carbon dioxide.[8][9]

Toxicological Information

The toxicological properties of Diphenylmethane-d2 have not been fully investigated. The

information below is based on the non-deuterated form.

Effect

Finding

Acute Oral Toxicity

LD50 Rat: 2250 mg/kg.[5]

Carcinogenicity

Not classified as a carcinogen.[5]

Mutagenicity

Not classified as a mutagen.[5]

Reproductive Toxicity

Not classified as a reproductive toxin.[5]

Experimental Protocols

General Protocol for Handling Diphenylmethane-d2

» Risk Assessment: Before handling, conduct a thorough risk assessment, considering the

guantity of the substance, the nature of the experiment, and potential exposure scenarios.
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e Pre-Handling Preparations:

o

Ensure a chemical fume hood is available and functioning correctly.

[¢]

Verify that an eyewash station and safety shower are accessible.

[¢]

Assemble all necessary PPE: safety goggles, lab coat, and appropriate chemical-resistant
gloves.

[¢]

Prepare a designated waste container for contaminated materials.

e Handling Procedure:

o

Conduct all manipulations of Diphenylmethane-d2 within the chemical fume hood.

[¢]

To dispense the solid, use a spatula or other appropriate tool to avoid generating dust.

[¢]

If making a solution, add the solid slowly to the solvent to avoid splashing.

[e]

Keep the container tightly closed when not in use.

e Post-Handling:

[¢]

Clean the work area thoroughly.

[¢]

Dispose of all contaminated waste in the designated container.

[e]

Remove PPE carefully to avoid self-contamination.

(¢]

Wash hands thoroughly with soap and water.

Visualizations

Logical Workflow for Safe Handling of Diphenylmethane-
d2
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Risk Assessment
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Caption: Workflow for the safe handling of Diphenylmethane-d2.

Emergency Response Logic for Accidental Exposure
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Accidental Exposure

Exposure Route?

Inhalation

y_

Skin Contact Eye Contact Inhalation Ingestion
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Caption: Decision logic for first aid in case of accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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